Cas no 2171591-18-5 (3-{2-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoethoxy}propanoic acid)

• Product Name: 3-{2-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoethoxy}propanoic acid
• CAS No: 2171591-18-5
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6429305
• PubChem ID: 165819327
• Update Time: 2025-06-09

3-{2-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoethoxy}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoethoxy}propanoic acid
• EN300-1522988
• 3-{2-[2-cyclobutyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]ethoxy}propanoic acid
• 2171591-18-5

• Inchi： 1S/C26H30N2O6/c29-23(30)12-14-33-15-13-27-25(31)24(17-6-5-7-17)28-26(32)34-16-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-4,8-11,17,22,24H,5-7,12-16H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： INTRMXZLSNXJKB-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C(NCCOCCC(=O)O)=O)C1CCC1)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on 3-{2-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoethoxy}propanoic acid

Comprehensive Analysis of 3-{2-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoethoxy}propanoic acid (CAS No. 2171591-18-5)

The compound 3-{2-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoethoxy}propanoic acid (CAS No. 2171591-18-5) is a highly specialized peptide derivative with significant applications in pharmaceutical research and bioconjugation chemistry. Its unique structure, featuring a cyclobutyl group and a Fmoc-protected amino moiety, makes it a valuable building block for drug discovery and biomaterial synthesis. Researchers are increasingly interested in this compound due to its potential role in targeted drug delivery systems and proteomics studies.

In recent years, the demand for custom peptide synthesis and modified amino acids has surged, driven by advancements in cancer therapeutics and precision medicine. The Fmoc group in 3-{2-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoethoxy}propanoic acid is particularly noteworthy, as it is widely used in solid-phase peptide synthesis (SPPS). This method is a cornerstone in modern biotechnology, enabling the production of therapeutic peptides with high purity and efficiency.

The cyclobutyl ring in this compound adds steric constraints, which can enhance binding affinity to biological targets. This feature is critical in designing enzyme inhibitors and receptor modulators. Additionally, the ethoxypropanoic acid tail improves solubility, making the compound suitable for aqueous-based reactions. These properties align with current trends in green chemistry, where researchers prioritize eco-friendly solvents and sustainable synthesis methods.

From a structural-activity relationship (SAR) perspective, 3-{2-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoethoxy}propanoic acid offers versatility for structure-based drug design. Its modular architecture allows for easy incorporation into peptide scaffolds, which are pivotal in developing antiviral agents and immunomodulators. The compound’s CAS No. 2171591-18-5 is frequently searched in databases like PubChem and SciFinder, reflecting its growing relevance in academic and industrial research.

Another area of interest is the compound’s potential in bioconjugation, where it can serve as a linker molecule for attaching fluorescent probes or drug payloads to antibodies or nanoparticles. This application is crucial for diagnostic imaging and targeted therapy, two fields experiencing rapid growth due to the rise of personalized medicine. The Fmoc-protected amino group ensures compatibility with standard peptide coupling reagents, streamlining workflows in high-throughput screening.

In summary, 3-{2-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoethoxy}propanoic acid (CAS No. 2171591-18-5) is a multifaceted compound with broad utility in medicinal chemistry and biotechnology. Its design addresses key challenges in drug solubility, target specificity, and synthetic efficiency, making it a subject of ongoing investigation. As the scientific community continues to explore peptide-based therapeutics, this compound is poised to play a pivotal role in shaping the future of biopharmaceutical innovation.